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Compound of Interest

Compound Name: Y-33075

Cat. No.: B1663652 Get Quote

Essential Safety and Handling Guide for Y-33075
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Y-33075, a potent and selective ROCK inhibitor. The following procedural guidance is

designed to ensure the safe use of Y-33075 in a laboratory setting, from initial handling to final

disposal, building a foundation of trust in laboratory safety and chemical management.

Chemical and Safety Data
Y-33075 is a selective Rho-associated kinase (ROCK) inhibitor, significantly more potent than

its predecessor, Y-27632.[1] It is crucial to handle this compound with care, being mindful of its

biological activity and potential hazards.

Chemical Properties:

Property Value

Synonyms Y-39983 free base

CAS Number 199433-58-4

Molecular Formula C₁₆H₁₆N₄O

Solubility Soluble in DMSO
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Hazard Identification:

A Safety Data Sheet (SDS) for a related compound indicates the following hazards. Users

should assume Y-33075 presents similar risks.

Hazard Description

Acute Oral Toxicity Harmful if swallowed.

Eye Irritation Causes serious eye irritation.

Personal Protective Equipment (PPE)
Due to its potency and hazardous nature, a stringent PPE protocol is mandatory when handling

Y-33075 in solid or solution form. The principles for handling potent compounds, such as some

chemotherapy drugs, should be applied.
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PPE Item Specifications Rationale

Gloves

Double gloving with

chemotherapy-rated nitrile or

latex gloves is required. The

inner glove should be tucked

under the gown cuff, and the

outer glove should extend over

the cuff.

Prevents skin contact and

absorption. Double gloving

provides an extra layer of

protection in case of a breach

in the outer glove.

Lab Coat/Gown

A disposable, solid-front gown

made of a low-permeability

material (e.g., polyethylene-

coated polypropylene) is

required.

Protects skin and personal

clothing from contamination.

Eye Protection

Chemical splash goggles are

mandatory. A full-face shield

should be worn over the

goggles when there is a risk of

splashing, such as during

solution preparation or spill

cleanup.

Protects eyes from splashes of

the chemical, which is a known

eye irritant.

Respiratory Protection

A NIOSH-approved N95

respirator or higher is required

when handling the powdered

form of Y-33075 outside of a

certified chemical fume hood

or biological safety cabinet to

prevent inhalation.

Minimizes the risk of inhaling

the potent compound.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Preparation and Weighing (Solid Compound)
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Designated Area: All handling of solid Y-33075 must be conducted in a designated area

within a certified chemical fume hood or a powder containment hood to minimize inhalation

exposure.

Decontamination: Before and after handling, decontaminate the work surface with an

appropriate solvent (e.g., 70% ethanol) to inactivate any residual compound.

Weighing: Use a dedicated set of spatulas and weigh boats. Tare the analytical balance with

the weigh boat before adding the compound.

Transfer: Carefully transfer the desired amount of Y-33075 to a pre-labeled container within

the hood.

Cleanup: After weighing, carefully clean the spatula and the balance with a solvent-

dampened wipe. Dispose of all contaminated materials (weigh boats, wipes) as hazardous

chemical waste.

3.2. Solution Preparation (in DMSO)

Solvent: Y-33075 is soluble in DMSO. Use anhydrous, cell-culture grade DMSO for

preparing stock solutions.

Procedure: In a chemical fume hood, add the appropriate volume of DMSO to the vial

containing the pre-weighed Y-33075 solid. Cap the vial securely and vortex until the solid is

completely dissolved.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock

solution into smaller, single-use volumes.[2]

Labeling: Clearly label all vials with the compound name, concentration, solvent, date of

preparation, and appropriate hazard symbols.

3.3. Storage

Solid Compound: Store in a tightly sealed container in a cool, dry, and dark place.
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Stock Solutions: For long-term storage, store aliquots at -80°C (stable for up to 2 years). For

short-term storage, -20°C is suitable (stable for up to 1 year).[2]

Spill Management Plan
Immediate and proper response to a spill is critical to prevent exposure and contamination.

4.1. Minor Spill (Contained within a chemical fume hood)

Alert: Notify others in the immediate area.

Containment: Use absorbent pads or a spill kit to contain the spill.

Cleanup:

Liquid Spill (in DMSO): Absorb the spill with an inert material (e.g., vermiculite, sand, or

commercial absorbent pads). Do not use combustible materials like paper towels as the

primary absorbent.

Solid Spill: Gently cover the spill with a damp paper towel to avoid raising dust.

Decontamination: After absorbing the bulk of the spill, decontaminate the area with a suitable

solvent, followed by soap and water.

Waste Disposal: Place all cleanup materials into a sealed, labeled hazardous waste bag or

container.

4.2. Major Spill (Outside of a chemical fume hood)

Evacuate: Immediately evacuate the area and alert others.

Isolate: Close the doors to the laboratory and prevent re-entry.

Notify: Contact the institution's Environmental Health and Safety (EHS) department and the

laboratory supervisor immediately.

Cleanup: Do not attempt to clean up a major spill without proper training and equipment.

Await the arrival of trained emergency response personnel.
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Disposal Plan
All waste contaminated with Y-33075 must be treated as hazardous chemical waste.

Solid Waste: This includes empty vials, contaminated weigh boats, gloves, gowns, and any

other disposable materials that have come into contact with Y-33075. Place these items in a

clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused or unwanted solutions of Y-33075 in DMSO should be collected in a

designated, sealed, and clearly labeled hazardous waste container. Do not pour any amount

of Y-33075 solution down the drain.

Sharps: Needles and syringes used to handle Y-33075 solutions must be disposed of in a

designated sharps container for hazardous chemical waste.

Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's EHS

department.

Quantitative Data: In Vitro Inhibitory Activity
Y-33075 is a potent inhibitor of ROCK and also shows activity against other kinases at higher

concentrations.

Target Kinase Y-33075 IC₅₀
Y-27632 IC₅₀ (for
comparison)

ROCK 3.6 nM[1]
Not specified, but Y-33075 is

more potent.

PKC 0.42 µM[1] 9.0 µM[1]

CaMKII 0.81 µM[1] 26 µM[1]

IC₅₀ (Half-maximal inhibitory concentration) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function.

Experimental Protocol: Kinase Assay
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The following is a generalized protocol for a kinase assay to determine the inhibitory activity of

compounds like Y-33075, based on common methodologies.

Objective: To measure the 50% inhibitory concentration (IC₅₀) of Y-33075 against a target

kinase (e.g., ROCK).

Materials:

Recombinant human ROCK2 enzyme

Kinase buffer (e.g., 20 mM MOPS, pH 7.2, 10 mM MgCl₂, 5 mM DTT, 0.1 mg/mL BSA)

Substrate (e.g., Histone)

[γ-³²P]ATP

Y-33075 stock solution (in DMSO)

Phosphoric acid

Phosphocellulose filter plates

Scintillation counter

Procedure:

Reaction Setup: In a 96-well plate, combine the ROCK2 enzyme, the substrate, and varying

concentrations of Y-33075 (or vehicle control - DMSO) in the kinase buffer.

Initiation: Start the kinase reaction by adding [γ-³²P]ATP.

Incubation: Incubate the reaction mixture at room temperature for a specified time (e.g., 20

minutes).

Termination: Stop the reaction by adding phosphoric acid.

Substrate Capture: Transfer a portion of the reaction mixture to a phosphocellulose filter

plate. The phosphorylated substrate will bind to the filter.
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Washing: Wash the filter plate multiple times with phosphoric acid and then with water to

remove unincorporated [γ-³²P]ATP.

Detection: Dry the filter plate and measure the radioactivity of each well using a liquid

scintillation counter.

Data Analysis: The radioactivity counts are proportional to the kinase activity. Plot the

percentage of kinase inhibition against the logarithm of the Y-33075 concentration. The IC₅₀

value is determined by fitting the data to a sigmoidal dose-response curve.

Signaling Pathway and Experimental Workflow
Diagrams
Signaling Pathway

The diagram below illustrates the RhoA-ROCK signaling pathway and the point of inhibition by

Y-33075. External signals activate G-protein coupled receptors (GPCRs), leading to the

activation of RhoA. GTP-bound RhoA then activates ROCK, which in turn phosphorylates

downstream targets like Myosin Light Chain (MLC), leading to cellular contraction and other

cytoskeletal changes. Y-33075 directly inhibits the kinase activity of ROCK.[2][3]
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Caption: The RhoA-ROCK signaling pathway and inhibition by Y-33075.

Experimental Workflow
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The following diagram outlines the general workflow for conducting a kinase inhibition assay as

described in the protocol above.

Start
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Caption: General workflow for a radioactive kinase inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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